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Compound of Interest

Compound Name: 1,1-Diphenyl-3-buten-1-ol

Cat. No.: B2543809

An In-Depth Technical Guide to the Physical Characteristics of 1,1-Diphenyl-3-buten-1-ol

This technical guide provides a comprehensive overview of the known physical characteristics
of 1,1-Diphenyl-3-buten-1-ol, catering to researchers, scientists, and professionals in the field
of drug development. This document outlines key physical data, detailed experimental
protocols for their determination, and a visual representation of the interplay of these
properties.

Core Physical Properties

1,1-Diphenyl-3-buten-1-ol is a tertiary alcohol that presents as either a colorless to yellow
liquid or a white to yellow solid.[1] Its chemical structure consists of two phenyl groups and an
allyl group attached to a central carbinol carbon.

Quantitative Data Summary

The table below summarizes the key quantitative physical properties of 1,1-Diphenyl-3-buten-
1-ol that have been reported in the scientific literature.
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Physical Property Value Source
Molecular Formula C16H160 PubChem|[2]
Molecular Weight 224.30 g/mol PubChem|[2]

Colorless to yellow liquid, or ]
Appearance ] ] American Elements[1]
white to yellow solid

Boiling Point 314.6 °C at 760 mmHg American Elements
Melting Point Not Available

Density Not Available

Purity 95% Sigma-Aldrich
Solubility Not Available

Experimental Protocols for Determination of
Physical Characteristics

The following sections detail the standard experimental methodologies that can be employed to
determine the primary physical properties of 1,1-Diphenyl-3-buten-1-ol.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity.[3][4] Pure
crystalline solids typically exhibit a sharp melting point, while impurities will lower and broaden
the melting range.[3][4]

Methodology:

o Asmall, finely powdered sample of 1,1-Diphenyl-3-buten-1-ol is packed into a capillary
tube.[5]

e The capillary tube is placed in a melting point apparatus, such as a Mel-Temp or Thiele tube,
alongside a calibrated thermometer.[3]
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The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) to ensure
accurate temperature measurement.[3]

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

The temperature at which the entire solid sample has transitioned to a liquid is recorded as
the end of the melting range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6] This property is a key characteristic of volatile

compounds.

Methodology:

A small volume (a few milliliters) of liquid 1,1-Diphenyl-3-buten-1-ol is placed in a small test
tube or fusion tube.[7]

A capillary tube, sealed at one end, is inverted and placed into the liquid.[6][7]

The test tube is attached to a thermometer and heated in a suitable apparatus, such as a
Thiele tube or an aluminum block, to ensure uniform heating.[6]

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary
tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to re-enter the capillary
tube.[8]

Density Determination

Density is defined as the mass of a substance per unit volume.[9] It is an intrinsic physical

property that can aid in substance identification.
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Methodology:

The mass of a clean, dry pycnometer (a small glass flask of known volume) is accurately
measured.

The pycnometer is filled with the sample of 1,1-Diphenyl-3-buten-1-ol, ensuring no air
bubbles are present.

The mass of the filled pycnometer is measured.

The mass of the sample is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer. The temperature at which the measurement is made should be recorded as
density is temperature-dependent.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance fundamentally

depends on the physical and chemical properties of the solute and solvent as well as on

temperature, pressure, and the pH of the solution. The general principle of "like dissolves like"

is a useful guideline, where polar compounds tend to dissolve in polar solvents and nonpolar

compounds in nonpolar solvents.[10]

Methodology:

A small, measured amount of 1,1-Diphenyl-3-buten-1-ol (e.g., 10 mg) is placed into a test
tube.

A small volume of a selected solvent (e.g., 1 mL of water, ethanol, acetone, or hexane) is
added to the test tube.

The mixture is agitated vigorously for a set period (e.g., 1 minute).

The mixture is then observed to determine if the solute has completely dissolved.
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o |f the solute dissolves, it is recorded as soluble in that solvent. If it does not, it is recorded as

insoluble.

e This process is repeated with a range of solvents of varying polarities to create a solubility

profile for the compound.

Logical Relationships of Physical Properties

The physical state and key characteristics of 1,1-Diphenyl-3-buten-1-ol are interconnected.
The following diagram illustrates these relationships.
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Interrelation of Physical State and Properties.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2543809?utm_src=pdf-body
https://www.benchchem.com/product/b2543809?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2543809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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